Cas no 111041-92-0 (Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro-)

Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro- structure
111041-92-0 structure
Product Name:Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro-
CAS No:111041-92-0
MF:C10H12FNO2
MW:197.206186294556
CID:1195629
PubChem ID:22741893
Update Time:2025-04-20

Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 4-t-Butyl-1-fluoro-2-nitrobenzene
    • 4-tert-butyl-1-fluoro-2-nitrobenzene
    • Benzene, 4-(1,1-dimethylethyl)-1-fluoro-2-nitro-
    • 111041-92-0
    • 4-Fluoro-3-nitro-t-butylbenzene
    • CWGDYTMIPQYAJR-UHFFFAOYSA-N
    • SCHEMBL2646002
    • DTXSID70627980
    • DB-316765
    • Inchi: 1S/C10H12FNO2/c1-10(2,3)7-4-5-8(11)9(6-7)12(13)14/h4-6H,1-3H3
    • InChI Key: CWGDYTMIPQYAJR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C

Computed Properties

  • Exact Mass: 197.08526
  • Monoisotopic Mass: 197.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14
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